Cas no 31823-43-5 ((Z)-3-Nonenal)

(Z)-3-Nonenal is an unsaturated aldehyde with the molecular formula C₉H₁₆O, characterized by a distinct fatty, cucumber-like odor. This compound is notable for its role as a flavor and fragrance intermediate, particularly in the synthesis of naturalistic green and melon notes. Its cis-configured double bond at the 3-position contributes to its olfactory potency and specificity. (Z)-3-Nonenal is utilized in applications requiring precise aroma profiles, such as food flavorings, perfumery, and functional scents. Its high purity and stability under controlled conditions make it a reliable choice for industrial formulations. The compound is typically handled under inert conditions to prevent oxidation and maintain its organoleptic properties.
(Z)-3-Nonenal structure
(Z)-3-Nonenal structure
Product Name:(Z)-3-Nonenal
CAS No:31823-43-5
MF:C9H16O
MW:140.222743034363
CID:312311
Update Time:2025-10-10

(Z)-3-Nonenal Chemical and Physical Properties

Names and Identifiers

    • 3-Nonenal, (3Z)-
    • (Z)-non-3-enal
    • 10-Hexylidene-dodec-2-enedial
    • 3Z-nonenal
    • cis-non-3-enal
    • CPD-8684
    • non-3c-enal
    • non-3-cis-enal
    • (Z)-3-Nonenal
    • Inchi： 1S/C9H16O/c1-2-3-4-5-6-7-8-9-10/h6-7,9H,2-5,8H2,1H3/b7-6-
    • InChI Key： YXEAENVLZOODMT-SREVYHEPSA-N
    • SMILES： O=CC/C=C\CCCCC

Computed Properties

  • Exact Mass: 140.12000

Experimental Properties

  • Density: 0.8671 (estimate)
  • Melting Point: -28°C (estimate)
  • Boiling Point: 206.76°C (estimate)
  • Refractive Index: 1.4407 (estimate)
  • PSA: 17.07000
  • LogP: 2.71190

(Z)-3-Nonenal Customs Data

  • HS CODE：2912190090
  • Customs Data：

    China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(Z)-3-Nonenal Pricemore >>

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